
Physical and chemical properties of
monosodium cyanamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium hydrogen cyanamide

Cat. No.: B8761057 Get Quote

Monosodium Cyanamide: A Comprehensive
Technical Guide
Introduction

Monosodium cyanamide, also known as sodium hydrogencyanamide, is an inorganic

compound with the chemical formula CHN₂Na.[1][2][3] It is the monosodium salt of cyanamide.

This white to tan crystalline powder serves as a crucial intermediate and building block in a

wide array of synthetic processes, particularly in the pharmaceutical and agrochemical

industries.[1][2][4] Its bifunctional nature, possessing both a nucleophilic amino group and an

electrophilic nitrile group, allows for diverse reactivity, making it a versatile reagent in organic

synthesis.[5][6] This technical guide provides an in-depth overview of the physical and chemical

properties of monosodium cyanamide, detailed experimental protocols, and its applications,

with a focus on its relevance to researchers and professionals in drug development.

Physical and Chemical Properties
Monosodium cyanamide is a stable, crystalline solid under standard conditions. Its fundamental

properties are summarized in the table below, providing a clear reference for laboratory and

industrial applications.
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Property Value Reference

IUPAC Name sodium cyanoazanide [3][7]

CAS Number 17292-62-5 [1][2][4]

Molecular Formula CHN₂Na [1][2][3]

Molecular Weight 64.02 g/mol [8][9]

Appearance White to tan crystalline powder [4]

Melting Point >360 °C [4]

Storage Temperature 2-8°C [4]

Computed and Spectroscopic Properties
Property Value Reference

Exact Mass 64.00374232 Da [3]

Topological Polar Surface Area 24.8 Å² [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Beilstein/REAXYS Number 3624175 [9]

Experimental Protocols
Detailed methodologies are critical for the successful application and study of monosodium

cyanamide. This section outlines key experimental procedures.

Synthesis of Monosodium Cyanamide
While monosodium cyanamide is commercially available, specific laboratory preparations may

be required. The parent compound, cyanamide, is typically produced industrially via the

hydrolysis of calcium cyanamide.[5][10]
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Protocol: Synthesis from Cyanamide

A common laboratory-scale synthesis involves the direct reaction of cyanamide with a sodium

base.

Preparation of Cyanamide Solution: A solution of cyanamide (H₂NCN) is prepared in an

appropriate solvent, such as an ether (e.g., methyl tert-butyl ether) or alcohol, under

anhydrous conditions to prevent hydrolysis to urea.[10][11]

Reaction with Sodium Base: A stoichiometric equivalent of a strong sodium base, such as

sodium methoxide (NaOMe) or sodium amide (NaNH₂), is slowly added to the cyanamide

solution at a controlled temperature (typically 0-10°C) with constant stirring.

Precipitation and Isolation: Monosodium cyanamide, being less soluble in many organic

solvents than its parent compound, will precipitate out of the solution.

Purification: The resulting solid is collected by filtration, washed with a cold, anhydrous

solvent (e.g., diethyl ether) to remove any unreacted starting materials or byproducts, and

dried under vacuum to yield the final product.

The workflow for a typical synthesis is illustrated below.
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Diagram 1: General synthesis workflow for monosodium cyanamide.

Analytical Characterization
The identity and purity of synthesized monosodium cyanamide must be confirmed through

analytical methods.
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Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups. The strong

nitrile (C≡N) stretch is a key diagnostic peak, typically appearing in the region of 2100-2200

cm⁻¹. The N-H stretching vibrations will also be present.

Single-Crystal X-ray Diffraction: This technique provides definitive structural information,

confirming bond lengths and angles, as well as the crystalline arrangement.[12] For disodium

cyanamide (Na₂CN₂), a related compound, the C-N bond length was determined to be

1.236(1) Å.[12]

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

assessing the purity of the final product and related compounds in reaction mixtures.[11]

Chemical Reactivity and Transformations
The reactivity of monosodium cyanamide is largely dictated by the cyanamide anion. It can act

as a nucleophile in various organic reactions, making it a valuable synthon.

Alkylation and Arylation: The cyanamide anion readily undergoes N-alkylation with alkyl

halides or similar electrophiles to produce monosubstituted and disubstituted cyanamides.[6]

[13] These derivatives are precursors to a wide range of nitrogen-containing heterocycles

and other complex molecules.[10][13]

Cycloaddition Reactions: The nitrile group in cyanamide derivatives can participate in

cycloaddition reactions, such as [3+2] and [2+2+2] cycloadditions, to form five- and six-

membered heterocyclic rings.[13][14] This is a key strategy in the synthesis of

pharmaceuticals.

Hydrolysis: In aqueous solutions, particularly under acidic or basic conditions, the parent

compound cyanamide hydrolyzes to form urea.[15][16] Solutions of cyanamide are often

stabilized with a buffer like monosodium phosphate to prevent this decomposition and self-

condensation.[10]

Dimerization: Under alkaline conditions or at elevated temperatures, cyanamide can

dimerize to form 2-cyanoguanidine (dicyandiamide).[10][16]
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Monosodium cyanamide and its parent compound are pivotal in both biological research and

the synthesis of therapeutic agents.

Enzyme Inhibition
Cyanamide is a well-documented inhibitor of several enzymes, a property that is exploited in

therapeutic contexts.

Aldehyde Dehydrogenase (ALDH) Inhibition: Cyanamide is a potent and irreversible inhibitor

of ALDH, the enzyme responsible for metabolizing acetaldehyde, a toxic byproduct of alcohol

metabolism.[15][17] This inhibitory action leads to an accumulation of acetaldehyde after

alcohol consumption, causing unpleasant effects (flushing, nausea), and is the basis for its

use as an alcohol-deterrent drug.[15]
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Diagram 2: Inhibition of acetaldehyde metabolism by cyanamide.

N-acylethanolamine Acid Amidase (NAAA) Inhibition: More recently, cyanamide-based

structures have been identified as potent inhibitors of NAAA.[18] NAAA is a cysteine

amidase that hydrolyzes bioactive lipids like palmitoylethanolamide (PEA). By inhibiting

NAAA, these compounds increase endogenous PEA levels, which in turn activates the

PPAR-α receptor, a key regulator of inflammation and pain.[18] This makes NAAA inhibitors

containing the cyanamide pharmacophore promising candidates for novel anti-inflammatory

and analgesic drugs.[18]
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Diagram 3: Mechanism of cyanamide-based NAAA inhibitors.

Role in Pharmaceutical Synthesis
Monosodium cyanamide is an intermediate for a multitude of active pharmaceutical ingredients

(APIs).[1][10] The cyanamide moiety is incorporated into the final structure of several drugs.

Guanidine Formation: It serves as a key reagent for introducing the guanidino group in the

industrial synthesis of creatine.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b8761057?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/31761726/
https://pubmed.ncbi.nlm.nih.gov/31761726/
https://pubmed.ncbi.nlm.nih.gov/31761726/
https://www.benchchem.com/product/b8761057?utm_src=pdf-body-img
https://www.alzchem.com/cn/monosodium-cyanamide/
https://en.wikipedia.org/wiki/Cyanamide
https://en.wikipedia.org/wiki/Cyanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8761057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heterocycle Synthesis: Its reactivity is fundamental to building the core heterocyclic

structures of drugs such as the anti-ulcer medication cimetidine, the hair-loss treatment

minoxidil, and the anticancer drug imatinib.[10]

Safety and Handling
Monosodium cyanamide and its parent compound require careful handling due to their

reactivity and toxicity.

Hazards: Monosodium cyanamide is harmful if swallowed and may cause an allergic skin

reaction.[3] The parent compound, cyanamide, is toxic and can be absorbed through the

skin.[16][19]

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety glasses or

face shield, and protective clothing, should be worn at all times.[4]

Storage: Store in a cool (2-8°C), dry, and well-ventilated area, separated from incompatible

materials such as strong acids and oxidizing agents.[4][16]

Conclusion
Monosodium cyanamide is a compound of significant industrial and academic interest. Its well-

defined physical properties and versatile chemical reactivity make it an indispensable tool for

synthetic chemists. For researchers and professionals in drug development, an understanding

of its role as an enzyme inhibitor and as a foundational building block for complex

pharmaceuticals is essential for leveraging its full potential in the discovery of novel

therapeutics. The protocols and data presented in this guide serve as a comprehensive

resource for the safe and effective use of this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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